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Compound Name:
dicarboxamide

Cat. No.: B15051421

Get Quote

Executive Summary

The thiolane-3,4-dicarboxamide scaffold represents a privileged class of peptidomimetics in

medicinal chemistry. By replacing the pyrrolidine ring of proline with a thiolane
(tetrahydrothiophene) core, researchers can access unique stereochemical space and alter
metabolic stability while maintaining the essential "turn" geometry required for protein-protein
interaction (PPI) inhibition.

This guide analyzes the biological activity of these derivatives, focusing on their primary
therapeutic validation as VLA-4 (Integrin

) antagonists for the treatment of autoimmune pathologies (e.g., Multiple Sclerosis, Crohn's
Disease) and their secondary utility as MMP inhibitors. We examine the critical role of chirality
in optimizing the "lock-and-key" fit within the VLA-4 ligand-binding pocket and provide validated
protocols for their biological evaluation.

Structural Basis & Mechanistic Insight
The Thiolane Scaffold as a Proline Bioisostere
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The biological potency of thiolane dicarboxamides stems from their ability to mimic the Leu-
Asp-Val (LDV) binding motif found in fibronectin, the natural ligand of VLA-4.

o Conformational Restriction: The 3,4-disubstituted thiolane ring locks the amide bonds into a
specific orientation, reducing the entropic penalty upon binding to the integrin receptor.

Chirality is Critical: The biological activity is highly stereospecific. Typically, the (3S, 4S) or
(3R, 4R) configurations (trans-dicarboxamides) exhibit vastly different binding affinities
compared to their cis-counterparts. The trans configuration often favors the extended
conformation required to span the distance between the metal-ion-dependent adhesion site
(MIDAS) and the specificity pocket on the

subunit.

Mechanism of Action: VLA-4 Antagonism

These derivatives function as competitive antagonists.
e Binding: The dicarboxamide carboxylate (or bioisostere) coordinates with the

or
ion in the VLA-4 MIDAS region.

Blockade: The bulky hydrophobic groups on the amide nitrogens occupy the specificity
pocket, preventing the docking of VCAM-1 (Vascular Cell Adhesion Molecule-1) or
fibronectin.

Effect: This blockade inhibits leukocyte adhesion and transmigration across the blood-brain
barrier (in MS) or into inflamed gut tissue (in Crohn's).

Mechanism of Action: MMP Inhibition

In the context of Matrix Metalloproteinases (e.g., MMP-2, MMP-9), the dicarboxamide moiety
acts as a Zinc-Binding Group (ZBG).

e The carbonyl oxygens or the amide nitrogens chelate the catalytic Zinc ion (

) within the enzyme's active site.
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¢ The thiolane ring fits into the

or

hydrophobic pockets, determining isozyme selectivity.

_______________________
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Figure 1: Mechanistic pathway of thiolane dicarboxamide derivatives acting as VLA-4
antagonists.

Structure-Activity Relationship (SAR)

The potency of these derivatives is governed by three key structural vectors:
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Structural Vector

Modification

Biological Impact

Core Chirality

cis vs trans (3,4)

Critical. The trans-isomers
typically display superior
potency (IC50 < 10 nM) by
mimicking the extended
peptide backbone. Cis-isomers
often clash sterically with the

receptor floor.

N-Substitution

Aryl vs Alkyl

N-aryl groups (e.g., 2,6-

dichlorophenyl) enhance

stacking interactions within the
hydrophobic specificity pocket
of VLA-4.

Sulfur Oxidation

Sulfide (-S-) vs Sulfone (-
S02-)

Oxidation to the sulfone often
reduces potency due to steric
bulk and altered ring
puckering, but may improve
metabolic stability against

oxidative metabolism.

Acid Functionality

Carboxylic acid vs Bioisostere

A free acid or a hydrolyzable
ester is usually required to
chelate the metal ion in the

active site.

Experimental Protocols
Synthesis of Chiral Thiolane-3,4-Dicarboxamides

Context: High-purity chiral scaffolds are required. The classic route involves the 1,3-dipolar

cycloaddition of azomethine ylides or the nucleophilic displacement of chiral tartrate

derivatives.

Protocol (Chiral Pool Approach):

o Starting Material: Begin with L-(+)-Tartaric acid to ensure defined stereochemistry.
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e Cyclization: Convert to the 1,4-diiodide or 1,4-ditosylate derivative.
e Thiolation: React with Sodium Sulfide (

) in DMF at
to close the thiolane ring.

o Amidation: React the diester intermediate with the appropriate amine (e.g., phenylalanine
derivatives for VLA-4 targeting) using EDC/HOBt coupling conditions.

 Validation: Verify enantiomeric excess (ee%) using Chiral HPLC (e.g., Chiralpak AD-H
column, Hexane/IPA gradient).

VLA-4 | VCAM-1 Binding Assay (Solid Phase)

Purpose: To determine the

of the derivative in inhibiting the interaction between VLA-4 (on cells) and VCAM-1
(immobilized).

Materials:

o Recombinant soluble VCAM-1-Ig fusion protein.
» Jurkat cells (expressing high levels of VLA-4).

o Fluorescent dye (e.g., Calcein-AM).

o 96-well microtiter plates.

Step-by-Step Methodology:

» Coating: Coat 96-well plates with VCAM-1-1g (

in PBS) overnight at
. Block with 1% BSA for 1 hour.

o Cell Prep: Label Jurkat cells with Calcein-AM (
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) for 30 min at

. Wash 2x with assay buffer (HBSS + 1 mM
).

Inhibitor Incubation: Pre-incubate labeled Jurkat cells (

cells/mL) with varying concentrations of the thiolane derivative (0.1 nM to 10
) for 20 min at RT.

Adhesion: Add cell/inhibitor mixture to the VCAM-1 coated wells. Incubate for 45 min at

Wash: Aspirate and gently wash the plate 3x with PBS to remove non-adherent cells.
Quantification: Measure fluorescence (Ex 485 nm / Em 530 nm).
Analysis: Plot % Adhesion vs. Log[Inhibitor]. Calculate

using non-linear regression (Sigmoidal dose-response).

MMP Enzymatic Inhibition Assay

Purpose: To assess secondary activity or selectivity against MMPs.

Protocol:

Enzyme: Activated MMP-9 or MMP-2 (catalytic domain).
Substrate: Fluorogenic peptide substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2).
Reaction: Mix inhibitor and enzyme in assay buffer (50 mM Tris, 10 mM

, 0.05% Brij-35, pH 7.5). Incubate 15 min.

Initiation: Add substrate (

final).
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» Readout: Monitor fluorescence increase (cleavage of Dpa quencher) kinetically over 20 min.

Data Summary & Interpretation

The following table summarizes typical potency ranges for optimized thiolane dicarboxamide
derivatives found in literature (e.g., analogues of BIO-1211).

Compound . . Potency ( Selectivity
Configuration Target .

Class ) Profile
Thiolane-3,4- ]

] ) High (>1000x vs
dicarboxamide trans-(3S,4S) VLA-4 <5nM

VLA-5)

(N-aryl)
Thiolane-3,4-
dicarboxamide cis-(3R,4S) VLA-4 > 500 nM Low (Inactive)
(N-aryl)
Thiolane Sulfone  trans-(3S,4S) VLA-4 50 - 100 nM Moderate
Thiolane-3,4- Moderate (often

_ ) trans MMP-9 10 - 100 nM _
dicarboxamide hits MMP-2)

Interpretation: The data confirms that the trans-configuration is essential for high-affinity VLA-4
antagonism. The "kink" introduced by the cis-configuration disrupts the alignment of the
carboxylate with the metal ion and the hydrophobic groups with the specificity pocket.
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Figure 2: Screening workflow for identifying potent thiolane-based VLA-4 antagonists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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